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Compound of Interest

Compound Name: gelucire 44-14

Cat. No.: B1167122 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of Gelucire 44/14, a versatile excipient used to enhance the

solubility and oral bioavailability of poorly water-soluble drugs. Adherence to these procedural

steps will help ensure safe laboratory operations and build a culture of safety.

Gelucire 44/14 is a non-ionic water-dispersible surfactant that is a waxy, semi-solid material at

room temperature.[1][2] While it is not classified as a hazardous substance, proper personal

protective equipment (PPE) and handling procedures are crucial to minimize exposure and

ensure a safe working environment.[3]

Personal Protective Equipment (PPE) for Handling
Gelucire 44/14
The following table summarizes the recommended personal protective equipment to be used

when handling Gelucire 44/14, based on safety data sheets.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety goggles with side-

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Hands
Protective, chemical-resistant

gloves

Gloves must be inspected prior

to use. The selected gloves

should satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[4]

Body
Impervious, fire/flame-resistant

clothing

Wear appropriate protective

clothing to prevent skin

exposure.[4][5]

Respiratory Suitable respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced. A

full-face respirator may be

necessary in such cases.[4][5]

Operational and Disposal Plans
Safe Handling and Storage Protocol:

Ventilation: Always handle Gelucire 44/14 in a well-ventilated area.[4] The use of a chemical

fume hood is recommended to avoid the formation and inhalation of dust and aerosols.[3][4]

Melting: To melt the product, use a dry oven, incubator, or microwave oven. Avoid using a

water bath.[1] For capsule molding, fully melt at 70-80°C with gentle stirring.[1]

Avoiding Contact: Take precautions to avoid contact with skin and eyes.[4]
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Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[4] It

should be stored away from direct sunlight and sources of ignition.[3] After use, it is good

practice to flush the container with nitrogen and seal it tightly.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, separating the eyelids.

Remove contact lenses if present. A prompt consultation with a physician is advised.[3]

Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with plenty of

water. If irritation persists, seek medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Do not use mouth-to-mouth resuscitation if the chemical was inhaled. Seek

immediate medical attention.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a physician or Poison Control Center immediately.

[4]

Spill and Disposal Plan:

Spill Containment: In case of a spill, evacuate personnel to a safe area.[3] Prevent further

leakage if it is safe to do so.[4] Do not let the chemical enter drains, as discharge into the

environment should be avoided.[4]

Personal Protection: Use full personal protective equipment, including a respirator, during

cleanup.[3]

Cleanup: For liquid spills, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[3] For solid spills, collect the material and place it in a

suitable, closed container for disposal.[4] Avoid dust formation.[4] Decontaminate surfaces

by scrubbing with alcohol.[3]

Disposal: Dispose of the waste material at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[4] Do not contaminate water, foodstuffs, or
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feed.[4] Packaging can be triple-rinsed and offered for recycling or disposed of in a sanitary

landfill after being punctured to prevent reuse.[4]

Experimental Workflow and Logical Relationships
The following diagram illustrates the key stages of the handling and disposal workflow for

Gelucire 44/14.
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Gelucire 44/14 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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